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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride
CAS No.: 2711-58-2
Cat. No.: B1295612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine hydrochloride is a synthetic tryptamine derivative that acts as a potent
agonist at multiple serotonin (5-HT) receptors. Its utility in neuroscience research and drug
development stems from its ability to modulate serotonergic signaling pathways, which are
implicated in a wide range of physiological and pathological processes, including mood,
cognition, and neuronal excitability.[1] Proper preparation of stock solutions is critical for
obtaining accurate and reproducible experimental results. These application notes provide
detailed protocols for the preparation, storage, and handling of 5-Fluorotryptamine
hydrochloride stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented in
the table below for easy reference.
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Property Value

CAS Number 2711-58-2

Molecular Formula C1oH11FN2z - HCI
Molecular Weight 214.67 g/mol
Appearance Light yellow to beige solid
Purity =95%

Solubility in Water 2.5% (w/v) or 25 mg/mL
Recommended Storage -20°C (long-term)

Stock Solution Storage -20°C (long-term)

Experimental Protocols

Materials
e 5-Fluorotryptamine hydrochloride powder (CAS 2711-58-2)

 Sterile, high-purity water (e.g., Milli-Q or equivalent)

o Dimethyl sulfoxide (DMSO), sterile (optional, for higher concentrations)
 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

» Sterile pipette tips and pipettors

Protocol for Preparing a 10 mM Aqueous Stock Solution

» Pre-weighing Preparation: Before opening, bring the vial of 5-Fluorotryptamine
hydrochloride powder to room temperature to prevent condensation of moisture.
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» Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of 5-Fluorotryptamine hydrochloride. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 2.147 mg of the compound (Molecular Weight = 214.67 g/mol ).

e Solubilization: Add the appropriate volume of sterile, high-purity water to the vial containing
the weighed compound. For the example above, add 1 mL of water.

e Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming (to no more than 40°C) or brief sonication can be
used to aid dissolution if necessary. Visually inspect the solution to ensure there are no
visible particulates.

 Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials.
Store the aliquots at -20°C for long-term use.

Considerations for Other Solvents

While 5-Fluorotryptamine hydrochloride is soluble in water, other solvents such as DMSO
can be used, which is a common practice for many tryptamine derivatives. If using DMSO,
follow the same general procedure, substituting DMSO for water. Note that DMSO can have
biological effects, and the final concentration in your experimental system should be kept low
(typically <0.1%) and appropriate vehicle controls should be used.

Signaling Pathways and Mechanism of Action

5-Fluorotryptamine hydrochloride is a serotonin receptor agonist with notable activity at the
5-HT1A, 5-HT2A, and 5-HT3 receptor subtypes. The activation of these receptors initiates
distinct downstream signaling cascades.
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Caption: Signaling pathways activated by 5-Fluorotryptamine hydrochloride.
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Experimental Workflow

The following diagram illustrates the general workflow for preparing and using 5-
Fluorotryptamine hydrochloride stock solutions in a typical cell-based assay.
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Caption: Workflow for stock solution preparation and experimental use.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat when handling 5-Fluorotryptamine hydrochloride.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

e This compound is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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